Cas no 2172548-01-3 (methyl({5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine)

• Product Name: methyl({5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine
• CAS No: 2172548-01-3
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6178860
• PubChem ID: 165545435
• Update Time: 2025-05-24

methyl({5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine
• EN300-1597089
• methyl({[5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-yl]methyl})amine
• 2172548-01-3

• Inchi： 1S/C11H20N4O/c1-3-5-15-11(9-4-6-16-8-9)10(7-12-2)13-14-15/h9,12H,3-8H2,1-2H3
• InChI Key： DULYWWMCHBMALH-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CNC)N=NN1CCC

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52Ų

Additional information on methyl({5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine

Methyl({5-(Oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No. 2172548-01-3): A Comprehensive Overview

Methyl({5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine, identified by its CAS number 2172548-01-3, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further investigation in various applications. The intricate structure of methyl({5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine incorporates multiple functional groups that contribute to its reactivity and potential biological activity.

The molecular framework of this compound features a triazol ring system linked to an oxolan moiety, which is further connected to a propyl group. This arrangement creates a complex three-dimensional structure that may influence its interactions with biological targets. The presence of the triazol ring is particularly noteworthy, as it is known to be a versatile scaffold in medicinal chemistry, often employed in the design of bioactive molecules. The oxolan group adds an additional layer of complexity, potentially influencing the compound's solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel compounds with triazol-based structures due to their demonstrated efficacy in various pharmacological contexts. Research has shown that molecules containing the triazol ring can exhibit potent activity against a range of biological targets, including enzymes and receptors involved in disease pathways. The specific arrangement of atoms in methyl({5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine may contribute to its potential as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that triazol-containing molecules can interact with neurotransmitter systems, potentially offering therapeutic benefits for conditions such as depression and anxiety. The propyl group in the structure may enhance binding affinity to specific receptors, while the oxolan moiety could influence pharmacokinetic properties. These factors make methyl({5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine a promising candidate for further exploration in this therapeutic area.

Furthermore, the compound's structural features suggest potential utility in other biomedical applications. For instance, its ability to modulate enzyme activity could make it relevant in the development of anti-inflammatory agents or antioxidants. The oxolan group may contribute to its stability under physiological conditions, while the triazol ring provides a scaffold for further chemical modification. These characteristics open up numerous possibilities for derivative design and optimization.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like methyl({5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine. Molecular modeling techniques can predict binding interactions and pharmacokinetic profiles with high accuracy, allowing researchers to identify promising candidates more rapidly. This approach has been instrumental in accelerating drug discovery pipelines and reducing the time required to bring new therapies to market.

The synthesis of methyl({5-(oxolan-3-y l)-1-propyl - 1 H - 1 , 2 , 3 - tri az ol - 4 - ylm eth yl}) am ine presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have improved yield and purity, making it more practical for further research and development.

In conclusion, methyl({5-(oxolan - 3 - yl) - 1-prop yl - 1 H - 1 , 2 , 3 - tri az ol - 4 - ylm eth yl}) am ine (CAS No. 2172548 -01 -3) is a compound with significant potential in the field of chemical and biomedical research. Its unique structural features and potential biological activity make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.